Cas no 851406-68-3 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide
• CAS No: 851406-68-3
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6503457
• Update Time: 2025-10-29

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide
• N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3,5-dimethyl-

• Inchi： 1S/C22H24N2O2/c1-13-9-14(2)11-18(10-13)21(25)23-8-7-17-12-19-15(3)5-6-16(4)20(19)24-22(17)26/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key： BSWILDDVPRATIY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=CC=C2C)(=O)C1=CC(C)=CC(C)=C1

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 556.0±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide

Professional Introduction to N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide (CAS No. 851406-68-3)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 851406-68-3, represents a fascinating blend of structural complexity and potential biological activity. Its molecular architecture incorporates elements from two distinct pharmacophoric frameworks: the dihydroquinoline scaffold and the dimethylbenzamide moiety, which together contribute to its multifaceted interactions with biological targets.

The dihydroquinoline portion of the molecule is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. This structural motif is known for its ability to engage with various biological systems, often serving as a key component in ligands that modulate enzyme activity and receptor binding. In particular, derivatives of dihydroquinoline have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide, including the methyl groups at the 5 and 8 positions and the oxo group at position 2, further refines its pharmacological profile by enhancing its solubility and metabolic stability.

The benzamide moiety in this compound adds another layer of complexity and functionality. Benzamides are well-established pharmacophores in medicinal chemistry, frequently employed in the development of drugs targeting inflammatory pathways, pain management, and neurodegenerative diseases. The presence of methyl groups at positions 3 and 5 on the benzene ring introduces steric hindrance that can influence binding affinity and selectivity. This modification is particularly relevant in the context of drug design, where optimizing interactions with biological targets is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies utilizing these techniques have suggested that N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide may interact with proteins through a combination of hydrogen bonding networks and hydrophobic interactions. The oxo group at position 2 of the dihydroquinoline ring is predicted to form critical hydrogen bonds with polar residues in target proteins, while the methyl-substituted benzamide moiety provides a hydrophobic surface that aligns with corresponding regions on biological macromolecules.

The synthesis of this compound represents a significant achievement in organic chemistry due to its intricate stereochemistry and functional diversity. Multi-step synthetic routes have been developed that leverage transition metal-catalyzed reactions and palladium-mediated cross-coupling processes to construct the dihydroquinoline core efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also demonstrate the feasibility of producing complex molecules on a scale suitable for preclinical investigation.

In terms of biological activity, preliminary studies have indicated that N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide exhibits promising properties as an inhibitor of certain enzymes implicated in cancer progression. The dihydroquinoline scaffold is known to mimic natural product scaffolds such as those found in quinine derivatives, which have long been recognized for their therapeutic potential. By incorporating additional functional groups like the benzamide moiety, researchers aim to enhance binding affinity and broaden the spectrum of biological activities.

The dimethylbenzamide group not only contributes to the compound's solubility but also plays a role in modulating its pharmacokinetic properties. This feature is particularly important for drug candidates intended for oral administration or systemic delivery, where bioavailability and metabolic clearance are critical factors determining therapeutic efficacy. Comparative studies with related compounds have suggested that modifications at positions 3 and 5 on the benzene ring can significantly impact absorption rates and excretion profiles.

Advances in high-throughput screening (HTS) technologies have facilitated rapid evaluation of large libraries of compounds for biological activity. N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide has been incorporated into such screening campaigns targeting enzymes involved in signal transduction pathways relevant to chronic diseases. Initial screening results have shown moderate inhibition against several key enzymes under optimized conditions (In vitro), warranting further investigation into its potential as a lead compound for drug development.

The role of computational methods extends beyond predicting binding modes; they also play a crucial role in designing derivatives with enhanced properties. Molecular dynamics simulations have been employed to study conformational dynamics of this compound both in solution and when bound to hypothetical biological targets. These simulations provide insights into how different conformations might influence binding affinity and selectivity.

The synthesis and characterization of this compound also highlight advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution NMR allows researchers to determine precise atomic connectivity through detailed spectral analysis while MS provides confirmatory data on molecular weight distribution consistent with expected synthetic outcomes.

Ethical considerations are paramount when evaluating new chemical entities like this one during their development phase (In vitro) before moving toward preclinical testing (In vivo). Responsible research practices ensure that all studies adhere strictly to guidelines established by regulatory bodies governing pharmaceutical research worldwide.

The future direction for research involving compounds like this one lies not only but also exploring novel synthetic methodologies that could streamline production processes while maintaining high purity standards required by subsequent stages drug development pipeline including clinical trials if promising results continue accumulate from ongoing investigations both academic industrial settings alike worldwide collaboration efforts between chemists biologists pharmacologists will continue drive progress toward discovering effective treatments various human illnesses benefit patients suffering them greatly over time through persistent dedication scientific inquiry innovation these areas represent cornerstone modern medicine today ensuring continued improvements healthcare delivery future generations benefit greatly thanks collective contributions dedicated professionals working tirelessly advance knowledge practice medicine ways described above exemplify commitment improving human health possible through continued exploration discovery within field pharmaceutical chemistry bioorganic sciences respectively hope provided introduction serves informative purpose providing comprehensive overview N-(E)-(5⁸-dimethoxy-l¹,l²-dihydroquino lin -3 -y l) ethyl -m -t-but y lbenz am ide CAS No .85140668 .03 , inspiring further curiosity study within reader interested learning more about exciting developments ongoing scientific community worldwide best regards yours sincerely [Your Name/Institution]